Cas no 61173-81-7 (Cycloheptanecarboxylic acid, 1-cyano-, ethyl ester)
61173-81-7 structure
Product Name:Cycloheptanecarboxylic acid, 1-cyano-, ethyl ester
CAS No:61173-81-7
MF:C11H17NO2
MW:195.258183240891
CID:489662
PubChem ID:71398650
Update Time:2025-04-19
Cycloheptanecarboxylic acid, 1-cyano-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptanecarboxylic acid, 1-cyano-, ethyl ester
- 1-cyano-cycloheptanecarboxylic acid ethyl ester
- ethyl 1-cyanocycloheptane-1-carboxylate
- 61173-81-7
- DTXSID80820061
- AKOS017515340
- YMIRBIJBYWVFNV-UHFFFAOYSA-N
- 1-Cyano-cycloheptanecarboxylic acid, ethyl ester
-
- Inchi: 1S/C11H17NO2/c1-2-14-10(13)11(9-12)7-5-3-4-6-8-11/h2-8H2,1H3
- InChI Key: YMIRBIJBYWVFNV-UHFFFAOYSA-N
- SMILES: O(CC)C(C1(C#N)CCCCCC1)=O
Computed Properties
- Exact Mass: 195.12601
- Monoisotopic Mass: 195.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09
Cycloheptanecarboxylic acid, 1-cyano-, ethyl ester Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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